Cas no 98897-37-1 (1-benzyl-4-(1-methylethyl)-2-phenylpiperazine)

• Product Name: 1-benzyl-4-(1-methylethyl)-2-phenylpiperazine
• CAS No: 98897-37-1
• MF: C₂₀H₂₆N₂
• MW: 294.433845043182
• CID: 1991369
• PubChem ID: 3062776
• Update Time: 2025-04-21

1-benzyl-4-(1-methylethyl)-2-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(1-methylethyl)-2-phenylpiperazine
• 1-benzyl-2-phenyl-4-propan-2-ylpiperazine
• 1-Benzyl-4-isopropyl-2-phenylpiperazine dihydrochloride
• 1-Benzylo-2-fenylo-4-isopropylopiperazyna 2HCl [Polish]
• Piperazine, 1-benzyl-4-isopropyl-2-phenyl-, dihydrochloride
• DB-097875
• TT-14-80
• 1-Benzyl-2-phenyl-4-(propan-2-yl)piperazine
• 98897-37-1
• DTXSID60913001
• 1-Benzylo-2-fenylo-4-isopropylopiperazyna 2HCl

• Inchi： 1S/C20H26N2/c1-17(2)21-13-14-22(15-18-9-5-3-6-10-18)20(16-21)19-11-7-4-8-12-19/h3-12,17,20H,13-16H2,1-2H3
• InChI Key： IHZLAOPHJVMECP-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCN(CC2C=CC=CC=2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 294.21
• Monoisotopic Mass: 294.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 402.6°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines